Cas no 1158745-07-3 (1-benzofuran-5-carboxamide)

• Product Name: 1-benzofuran-5-carboxamide
• CAS No: 1158745-07-3
• MF: C₉H₇NO₂
• MW: 161.157382249832
• CID: 2736844
• PubChem ID: 22125652
• Update Time: 2025-06-11

1-benzofuran-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• benzofuran-5-carboxamide
• 5-Benzofurancarboxamide
• 1-benzofuran-5-carboxamide

• Inchi： 1S/C9H7NO2/c10-9(11)7-1-2-8-6(5-7)3-4-12-8/h1-5H,(H2,10,11)
• InChI Key： ZSOLVRRGFFRUNE-UHFFFAOYSA-N
• SMILES： O1C=CC2C=C(C(N)=O)C=CC1=2

Computed Properties

• Exact Mass: 161.047678466 g/mol
• Monoisotopic Mass: 161.047678466 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 161.16
• XLogP3: 1.2
• Topological Polar Surface Area: 56.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 1-benzofuran-5-carboxamide

1-Benzofuran-5-Carboxamide: A Comprehensive Overview

The compound 1-benzofuran-5-carboxamide, with the CAS number 1158745-07-3, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of benzofuran derivatives, which are known for their unique structural properties and diverse biological activities. In recent years, advancements in synthetic methodologies and computational modeling have shed new light on the potential applications of 1-benzofuran-5-carboxamide in drug discovery and material engineering.

Benzofurans are a family of heterocyclic compounds characterized by a fused benzene ring and a furan ring. The presence of the amide group in 1-benzofuran-5-carboxamide introduces additional functional diversity, making it a versatile building block for various chemical transformations. The structure of this compound is particularly interesting due to its conjugated system, which plays a crucial role in its electronic properties and reactivity. Recent studies have explored the use of benzofuran derivatives as scaffolds for developing novel pharmaceutical agents, particularly in the context of anti-inflammatory and anticancer therapies.

The synthesis of 1-benzofuran-5-carboxamide typically involves multi-step processes that leverage both traditional organic chemistry techniques and modern catalytic methods. One common approach is the Friedel-Crafts acylation followed by amidation, although more efficient routes have been reported in recent literature. For instance, researchers have employed microwave-assisted synthesis to enhance reaction yields and reduce reaction times, demonstrating the feasibility of scaling up production for industrial applications.

In terms of biological activity, 1-benzofuran-5-carboxamide has shown promising results in preliminary assays targeting inflammatory pathways. The compound exhibits selective inhibition against certain enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that it could serve as a lead compound for developing new anti-inflammatory drugs with improved efficacy and reduced side effects compared to current treatments.

Beyond pharmacological applications, benzofuran derivatives like 1-benzofuran-5-carboxamide have also found utility in materials science. Their conjugated systems make them suitable candidates for organic electronics, particularly in applications such as light-emitting diodes (LEDs) and photovoltaic devices. Recent research has focused on modifying the electronic properties of these compounds through functionalization, enabling better charge transport characteristics and improved device performance.

The environmental impact of synthesizing and using compounds like 1-benzofuran-5-carboxamide is another area of growing interest. Green chemistry principles are being increasingly applied to minimize waste generation and reduce energy consumption during synthesis. For example, solvent-free reactions or the use of biodegradable solvents are being explored as sustainable alternatives to conventional methods.

In conclusion, 1-benzofuran-5-carboxamide, with its unique structure and diverse functional groups, represents a valuable compound with potential applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and utility, underscoring its importance as a subject of study for both academic and industrial researchers.